1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose
Overview
Description
- In simpler terms, it’s a molecule with potential therapeutic applications.
1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose: is a compound with a complex name, but let’s break it down:
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a model compound for studying nucleoside analogs.
Biology: Investigated for its effects on cell growth and apoptosis.
Medicine: Potential antitumor agent.
Industry: May serve as a precursor for other nucleoside derivatives.
Mechanism of Action
Targets: Likely inhibits enzymes involved in DNA synthesis.
Pathways: Induces apoptosis pathways within cancer cells.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C17H20O8 |
|---|---|
Molecular Weight |
352.3 g/mol |
IUPAC Name |
[2-acetyloxy-5-(1-hydroxy-2-oxo-2-phenylethyl)-4-methoxyoxolan-3-yl] acetate |
InChI |
InChI=1S/C17H20O8/c1-9(18)23-16-15(22-3)14(25-17(16)24-10(2)19)13(21)12(20)11-7-5-4-6-8-11/h4-8,13-17,21H,1-3H3 |
InChI Key |
UTVQSHZMJQVVST-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OC1C(C(OC1OC(=O)C)C(C(=O)C2=CC=CC=C2)O)OC |
Origin of Product |
United States |
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